6-bromo-4,4-dimethyl-2,3-dihydro-1H-quinoline
Cat. No. B7967517
M. Wt: 240.14 g/mol
InChI Key: WBOOAXJWGJAIMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05248777
Procedure details
To 23.5 ml of 1.0 M (23.5 mmol) lithium aluminum hydride in THF, heated to reflux under nitrogen, was added to solution of 4.95 g (19.48 mmol) of 4,4-dimethyl-6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline (Compound 93) in 50 ml of dry THF and 100 ml of dry ether via a double-ended needle. The mixture was heated at reflux for 2 h and then cooled to room temperature. The reaction mixture was then quenched by the slow addition of 25 ml of water followed by 50 ml of 5% NaOH solution. The mixture was extracted with 2×25 ml of ether, the organic extracts were combined and washed successively with 25 ml each of water and saturated NaCl solution and then dried (MgSO4). The solvent was removed in vacuo and the residue purified by flash chromatography (silica; 15% ethyl acetate in hexanes) to give the title compound as a brown oil. PMR (CDCl3): δ 1.27 (6H, s), 1.67-1.74 (2H, m), 3.23-3.32 (2H, m), 3.90 (1H, broad s), 6.33 (1H, d, J~8.4 Hz), 7.10 (1H, dd, J~8.4 Hz, 2.3 Hz), 7.25 (1H, d, J~2.3 Hz).
Quantity
4.95 g
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[CH3:7][C:8]1([CH3:20])[C:17]2[C:12](=[CH:13][CH:14]=[C:15]([Br:18])[CH:16]=2)[NH:11][C:10](=O)[CH2:9]1>C1COCC1.CCOCC>[CH3:7][C:8]1([CH3:20])[C:17]2[C:12](=[CH:13][CH:14]=[C:15]([Br:18])[CH:16]=2)[NH:11][CH2:10][CH2:9]1 |f:0.1.2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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23.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
4.95 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CC(NC2=CC=C(C=C12)Br)=O)C
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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CC1(CC(NC2=CC=C(C=C12)Br)=O)C
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|
Name
|
|
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Quantity
|
50 mL
|
|
Type
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solvent
|
|
Smiles
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C1CCOC1
|
|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
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CCOCC
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Conditions
Temperature
|
Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
|
to reflux under nitrogen
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was heated
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
at reflux for 2 h
|
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Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was then quenched by the slow addition of 25 ml of water
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EXTRACTION
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Type
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EXTRACTION
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Details
|
The mixture was extracted with 2×25 ml of ether
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WASH
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Type
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WASH
|
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Details
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washed successively with 25 ml each of water and saturated NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The solvent was removed in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue purified by flash chromatography (silica; 15% ethyl acetate in hexanes)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CCNC2=CC=C(C=C12)Br)C
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
